Aluminum-26

• CAS: 14682-66-7
• Synonyms: 26Al radioisotope; Al-26 radioisotope; Aluminium-26; Aluminum-26
• Molecular Formula: Al
• Molecular Weight: 25.986892 g/mol
• SMILES: [Al]
• InChI: InChI=1S/Al/i1-1
• InChIKey: XAGFODPZIPBFFR-BJUDXGSMSA-N

Aluminum-26 (²⁶Al) is a long-lived cosmogenic radionuclide of aluminum with a half-life of 7.17 × 10⁵ years (717,000 years), decaying via positron emission (β⁺) and electron capture (ε) to stable magnesium-26. As the only radioisotope of aluminum with a half-life exceeding minutes, ²⁶Al is not primordial but is produced naturally by cosmic ray spallation of atmospheric argon and terrestrially in surface rocks.

Aluminum-26 (CAS 14682-66-7): Procurement-Ready Nuclear Properties and Isotopic Specifications

Aluminum-26 (²⁶Al) is a long-lived cosmogenic radionuclide of aluminum with a half-life of 7.17 × 10⁵ years (717,000 years), decaying via positron emission (β⁺) and electron capture (ε) to stable magnesium-26 [1]. As the only radioisotope of aluminum with a half-life exceeding minutes, ²⁶Al is not primordial but is produced naturally by cosmic ray spallation of atmospheric argon and terrestrially in surface rocks [2]. Its nuclear properties—including emission of 1809 keV gamma rays at 99.73% intensity and annihilation gamma rays at 511 keV—enable applications spanning cosmogenic dating, biomedical tracer studies, and nuclear astrophysics [3].

• [1] Wikipedia contributors. (2024). Aluminium-26. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Aluminium-26. View Source
• [2] Isotopes of aluminium. Wikipedia. Retrieved from https://webarchiveweb.wayback.bac-lac.canada.ca. View Source
• [3] Bikit, I., et al. (1996). Production of high-purity 26Al. Journal of Radioanalytical and Nuclear Chemistry, 205(1), 101-103. View Source

Aluminum-26 Procurement Rationale: Why Other Aluminum Isotopes or Cosmogenic Nuclides Cannot Substitute

Substitution of ²⁶Al with other aluminum isotopes or alternative tracers is precluded by fundamental nuclear and analytical constraints. Stable ²⁷Al (100% natural abundance) cannot distinguish administered tracer from ubiquitous environmental aluminum (∼0.1 g/g in the environment vs. 10⁻⁶–10⁻⁸ g/g in biological samples), rendering biokinetic studies impossible [1]. All other aluminum radioisotopes (²⁵Al, ²⁸Al, ²⁹Al) possess half-lives of seconds to minutes—far too short for any practical tracer or dating application [2]. The gallium-67 surrogate approach is flawed due to differing biological behaviors between aluminum and gallium [3]. Among cosmogenic nuclides, ¹⁰Be (t½ = 1.5 My) and ³⁶Cl (t½ = 301 ka) offer different decay constants but cannot replace ²⁶Al in the critical ²⁶Al/¹⁰Be paired-nuclide system, where the ratio of their differential decay rates uniquely resolves burial ages and erosion rates [4].

• [1] Qin, S., et al. (2016). A primary study on biological behavior of aluminum using 26Al-AMS. Nuclear Science and Techniques, 27, 62. View Source
• [2] Isotopes of aluminium. Wikipedia. Retrieved from https://webarchiveweb.wayback.bac-lac.canada.ca. View Source
• [3] Priest, N. D. (2004). The biological behaviour and bioavailability of aluminium in man, with special reference to studies employing aluminium-26 as a tracer: review and study update. Journal of Environmental Monitoring, 6(5), 375-403. View Source
• [4] Brown, E. T., et al. (1992). Effective attenuation lengths of cosmic rays producing 10Be AND 26Al in quartz: Implications for exposure age dating. Geophysical Research Letters, 19(4), 369-372. View Source

Quantitative Differentiation of Aluminum-26: Evidence-Based Procurement Specifications and Comparative Performance

Half-Life Uniqueness: ²⁶Al as the Only Aluminum Radioisotope Suitable for Long-Term Tracer and Dating Studies

Among all known aluminum isotopes, ²⁶Al is the only radioisotope with a half-life exceeding minutes. The half-life of ²⁶Al is 7.17 × 10⁵ years (717,000 years), whereas all other aluminum radioisotopes—²⁵Al (7.2 s), ²⁸Al (2.3 min), ²⁹Al (6.6 min), and others—decay within seconds to minutes, rendering them useless for any study requiring prolonged observation or natural accumulation [1][2]. This unique temporal property enables ²⁶Al to serve as both a long-term biological tracer and a cosmogenic chronometer for geological processes spanning 10⁴–10⁶ years [3].

Evidence Dimension	Radioactive half-life (t₁/₂)
Target Compound Data	7.17 × 10⁵ years (717,000 years)
Comparator Or Baseline	²⁵Al: 7.2 s; ²⁸Al: 2.3 min; ²⁹Al: 6.6 min; all other Al isotopes: < 7 min [2]
Quantified Difference	Half-life > 10⁸ times longer than any other aluminum radioisotope
Conditions	Standard nuclear decay measurements; values from nuclear data compilations

Why This Matters

Procurement decisions for aluminum tracer or dating applications must select ²⁶Al because no alternative aluminum isotope possesses a half-life compatible with experimental or geological timescales.

• [1] Wikipedia contributors. (2024). Aluminium-26. Wikipedia, The Free Encyclopedia. View Source
• [2] Isotopes of aluminium. Wikipedia. Retrieved from https://webarchiveweb.wayback.bac-lac.canada.ca. View Source
• [3] Kutschera, W., et al. (1997). Aluminium-26. A nuclide for all seasons. Journal of Radioanalytical and Nuclear Chemistry, 219(2), 165-176. View Source

AMS Detection Sensitivity: ²⁶Al Quantification at the 10⁻¹⁸ Gram Level Enables Ultra-Trace Biokinetic Studies

Accelerator Mass Spectrometry (AMS) enables detection of ²⁶Al with a limit of approximately 10⁻¹⁸ g (1 attogram) and measurement of ²⁶Al/²⁷Al isotope ratios over the range 10⁻¹⁴ to 10⁻⁷ [1][2]. This sensitivity is 10⁶–10⁹ times greater than conventional radiochemical counting techniques, which are cost-prohibitive for ²⁶Al due to its long half-life [3]. The technique discriminates ²⁶Al from isobaric ²⁶Mg interference with a rejection ratio better than 1:10⁹ [4]. In contrast, stable ²⁷Al measurements cannot distinguish tracer from environmental aluminum due to high natural background (∼0.1 g/g) versus biological levels (10⁻⁶–10⁻⁸ g/g) [5].

Evidence Dimension	Detection limit (absolute mass)
Target Compound Data	~10⁻¹⁸ g (1 attogram) ²⁶Al; ²⁶Al/²⁷Al ratio range 10⁻¹⁴–10⁻⁷
Comparator Or Baseline	Stable ²⁷Al (atomic absorption): background-limited, cannot distinguish tracer from endogenous/environmental Al [5]
Quantified Difference	AMS detection sensitivity ~10⁶–10⁹× higher than radiochemical counting for ²⁶Al; discriminates tracer from natural ²⁷Al background of 0.1 g/g
Conditions	AMS with Al₂O₃ or AlPO₄ source material; measurement precision <5% RSD, reproducibility <7% RSD

Why This Matters

AMS sensitivity for ²⁶Al is the sole analytical approach enabling human aluminum biokinetic studies at physiologically relevant, non-toxic tracer doses, directly impacting procurement decisions for biomedical and toxicological research.

• [1] King, S. J., et al. (1997). Determination of Aluminium-26 in Biological Materials by Accelerator Mass Spectrometry. Analyst, 122, 1049-1055. View Source
• [2] Tuniz, C., et al. (1998). Accelerator Mass Spectrometry: Ultrasensitive Analysis for Global Science. CRC Press. (Table 1: 26Al detection limit 3×10⁻¹⁵ isotope ratio). View Source
• [3] Barker, J., et al. (1990). Development of 26Al accelerator mass spectrometry for biological and toxicological applications. Nuclear Instruments and Methods in Physics Research B, 52, 540-543. View Source
• [4] Newton, G. W. A., et al. (1990). 26Al AMS with fully stripped ions. (Detection limit ~3.8 × 10⁻¹⁸ g; limiting ratio ~7.4 × 10⁻¹⁴). View Source
• [5] Qin, S., et al. (2016). A primary study on biological behavior of aluminum using 26Al-AMS. Nuclear Science and Techniques, 27, 62. View Source

Biomedical Tracer Performance: Quantified Fractional Absorption and Biokinetic Parameters Differentiate ²⁶Al from Surrogate Tracers

²⁶Al tracer studies provide the only direct, quantitative measurement of aluminum biokinetics in humans and animal models. In human volunteers, fractional intestinal absorption of ²⁶Al from AlCl₃ was measured at approximately 10⁻³ (0.1%) of ingested dose, with ultrafiltrable serum aluminum estimated at 5.6 ± 0.8% [1]. In rat models, fractional gut uptake varied from 2.0 × 10⁻³ for aluminum sulfate solution to 1.8 × 10⁻⁴ for alumina particles, with aluminum citrate uptake at 0.08%, chloride at 0.05%, nitrate at 0.05%, and sulfate at 0.21% [2]. The gallium-67 surrogate method—previously used due to the absence of a suitable aluminum tracer—fails because aluminum and gallium exhibit distinct biological behaviors and compartmentalization [3]. Stable ²⁷Al tracer studies are confounded by high environmental background (0.1 g/g) relative to biological levels (10⁻⁶–10⁻⁸ g/g) [4].

Evidence Dimension	Tracer suitability for aluminum biokinetics
Target Compound Data	Human fractional absorption: ~10⁻³ (0.1%); ultrafiltrable serum Al: 5.6 ± 0.8% [1]; Rat uptake: 0.02%–0.21% depending on compound [2]
Comparator Or Baseline	⁶⁷Ga surrogate: flawed due to differing Al/Ga biology [3]; Stable ²⁷Al: unable to resolve tracer from environmental background (0.1 g/g vs. 10⁻⁶–10⁻⁸ g/g in samples) [4]
Quantified Difference	²⁶Al-AMS provides >10⁶-fold discrimination against environmental ²⁷Al background; enables detection of attogram quantities
Conditions	Human volunteer studies (n=6 healthy, n=2 chronic renal failure); rat studies (Sprague-Dawley); AMS detection

Why This Matters

Only ²⁶Al enables direct, quantitative measurement of aluminum absorption, distribution, and retention in humans—essential for toxicological risk assessment, regulatory submissions, and pharmaceutical development involving aluminum-containing compounds.

• [1] Steinhausen, C., et al. (2004). Investigation of the aluminium biokinetics in humans: a 26Al tracer study. Food and Chemical Toxicology, 42(3), 363-371. View Source
• [2] Priest, N. D., et al. (2021). The bioavailability of ingested 26Al-labelled aluminium and aluminium compounds in the rat. NeuroToxicology, 83, 179-185. View Source
• [3] Priest, N. D. (2004). The biological behaviour and bioavailability of aluminium in man, with special reference to studies employing aluminium-26 as a tracer: review and study update. Journal of Environmental Monitoring, 6(5), 375-403. View Source
• [4] Qin, S., et al. (2016). A primary study on biological behavior of aluminum using 26Al-AMS. Nuclear Science and Techniques, 27, 62. View Source

Cosmogenic Dating: ²⁶Al/¹⁰Be Production Ratio and Differential Decay Enable Unique Burial Age Resolution

The paired ²⁶Al/¹⁰Be cosmogenic nuclide system is unique for burial dating because these two nuclides are produced at a known surface ratio (typically 6.75:1) but decay at different rates (²⁶Al t½ = 0.72 My; ¹⁰Be t½ = 1.5 My) [1]. When quartz is buried and shielded from cosmic rays, production ceases and the ²⁶Al/¹⁰Be ratio decays predictably with time, enabling age determination from ~10⁴ to ~5 × 10⁶ years [2]. Recent empirical measurements in Greenland indicate the surface production ratio may be 7.3 ± 0.3 at high latitudes, exceeding the canonical 6.75 value, with elevation-dependent variation (p = 0.0005) [3][4]. In contrast, alternative cosmogenic nuclides such as ³⁶Cl (t½ = 301 ka) or ⁴¹Ca (t½ = 104 ka) cannot substitute because the ²⁶Al/¹⁰Be pair's differential decay rate is optimized for the 10⁴–10⁶ year timescale relevant to Quaternary landscape evolution [5].

Evidence Dimension	Burial dating capability
Target Compound Data	²⁶Al/¹⁰Be surface production ratio: 6.75 (canonical) to 7.3 ± 0.3 (high-latitude); differential decay (t½ 0.72 My vs. 1.5 My) enables 10⁴–10⁶ year age resolution
Comparator Or Baseline	³⁶Cl (t½ = 301 ka), ⁴¹Ca (t½ = 104 ka): cannot form equivalent paired system with ¹⁰Be due to mismatched production mechanisms and decay constants
Quantified Difference	The ²⁶Al/¹⁰Be ratio decay from 6.75 to ~1.5 over ~5 My provides measurable age discrimination; alternative nuclide pairs lack this dynamic range
Conditions	Quartz-rich rocks; AMS measurement; depth profiles or surface exposure scenarios

Why This Matters

Procurement of ²⁶Al for geochronology is essential because no other cosmogenic nuclide pair provides the same sensitivity and validated methodology for Quaternary burial dating, landscape erosion rate quantification, and paleoclimate reconstruction.

• [1] Brown, E. T., et al. (1992). Effective attenuation lengths of cosmic rays producing 10Be AND 26Al in quartz: Implications for exposure age dating. Geophysical Research Letters, 19(4), 369-372. View Source
• [2] Granger, D. E., & Muzikar, P. F. (2001). Dating sediment burial with in situ-produced cosmogenic nuclides: theory, techniques, and limitations. Earth and Planetary Science Letters, 188, 269-281. View Source
• [3] Corbett, L. B., et al. (2017). Cosmogenic Al-26/Be-10 surface production ratio in Greenland. Geophysical Research Letters, 44(3), 1350-1359. View Source
• [4] Lifton, N. A., et al. (2021). Empirical Evidence for Latitude and Altitude Variation of the In Situ Cosmogenic 26Al/10Be Production Ratio. Geosciences, 11(10), 402. View Source
• [5] Fifield, L. K. (1999). Accelerator mass spectrometry and its applications. Reports on Progress in Physics, 62, 1223-1274. (Table of half-lives: 10Be 1.5 My, 26Al 0.72 My, 36Cl 301 ka, 41Ca 104 ka). View Source

Radionuclidic Purity and Specific Activity Specifications: Differentiating ²⁶Al Production Quality for AMS and Tracer Applications

²⁶Al is produced via proton-induced spallation of potassium chloride or neon targets, yielding a product with radioactive concentration >370 Bq/mL (>10 nCi/mL) in 1 N HCl solution [1][2]. The high-energy gamma emissions—1809 keV (99.73% intensity), 1129 keV (2.4%), and 2938 keV (0.27%)—enable non-destructive gamma spectrometric quality control and serve as calibration standards [3]. Unlike many research isotopes, ²⁶Al has no stable isotope carrier requirement for AMS; ²⁷Al is added as a yield monitor, and the measured ²⁶Al/²⁷Al ratio provides direct quantification [4]. Procurement specifications for AMS standards typically require ²⁶Al/²⁷Al ratios traceable to certified reference materials, with multiple concentration levels available (e.g., 10Be, 26Al, 36Cl, 41Ca AMS standards in HNO₃ or HCl matrices) [5].

Evidence Dimension	Commercial availability and specification
Target Compound Data	Radioactive concentration >370 Bq/mL (>10 nCi/mL) in 1 N HCl; production by proton spallation of KCl or Ne targets
Comparator Or Baseline	Other cosmogenic nuclide standards (¹⁰Be, ³⁶Cl, ⁴¹Ca): each requires specific chemical form and carrier considerations
Quantified Difference	²⁶Al gamma spectrum (1809 keV at 99.73%) provides unique QC signature not available for pure beta emitters
Conditions	Supplier specifications (United Well, ASTM standards); IAEA nuclear data

Why This Matters

Procurement of ²⁶Al for AMS standards or tracer studies requires verification of radionuclidic purity, chemical form, and specific activity; the 1809 keV gamma line enables non-destructive identity confirmation prior to experimental use.

• [1] United Well GMP & GLP Solutions. Aluminum-26 product specifications. View Source
• [2] IAEA INIS. Production of aluminium-26 (patent). Method of producing Al-26 from KCl by proton beam spallation. View Source
• [3] Bikit, I., et al. (1996). Production of high-purity 26Al. Journal of Radioanalytical and Nuclear Chemistry, 205(1), 101-103. View Source
• [4] King, S. J., et al. (1997). Determination of Aluminium-26 in Biological Materials by Accelerator Mass Spectrometry. Analyst, 122, 1049-1055. View Source
• [5] ASTM International. 10Be, 26Al, 36Cl, and 41Ca AMS standards. View Source

Aluminum-26 Application Scenarios: Evidence-Based Use Cases for Procurement Planning

Human Aluminum Biokinetic and Toxicokinetic Studies

²⁶Al is the only tracer capable of directly quantifying aluminum absorption, distribution, metabolism, and excretion (ADME) in humans at physiologically relevant, non-toxic doses. The fractional absorption of ~10⁻³ measured in human volunteers using ²⁶Al-AMS [1] provides critical data for regulatory toxicological risk assessments of aluminum exposure from food, pharmaceuticals, and environmental sources. The method enables detection of attogram (10⁻¹⁸ g) quantities of ²⁶Al against a natural ²⁷Al background of 0.1 g/g [2], allowing long-term retention studies in healthy and renally-impaired populations [3].

Cosmogenic Burial Dating and Landscape Evolution Studies

²⁶Al, paired with ¹⁰Be, enables quantitative determination of sediment burial ages, rock erosion rates, and landscape evolution timescales over the Quaternary period (~10⁴–5 × 10⁶ years). The differential decay of ²⁶Al (t½ = 0.72 My) and ¹⁰Be (t½ = 1.5 My) from a known surface production ratio (6.75–7.3, depending on latitude and elevation) provides the only established paired-nuclide chronometer for this timescale [1][2]. Applications include dating of hominin fossil sites, glacial chronology, and river terrace evolution [3].

Early Solar System Chronology and Meteoritics

The ²⁶Al–²⁶Mg short-lived chronometer (t½ = 0.72 My) provides high-resolution age constraints for the formation of the first solids in the solar system—calcium-aluminum-rich inclusions (CAIs)—and the subsequent accretion and differentiation of planetesimals. Excess ²⁶Mg from in situ ²⁶Al decay in meteoritic materials enables temporal resolution on the order of 10⁵ years for events occurring 4.56 billion years ago [1]. The calibrated Al–Mg chronometer indicates a ≥1 Myr gap between accretion ages of carbonaceous and non-carbonaceous chondrite parent bodies [2].

Accelerator Mass Spectrometry (AMS) Calibration and Quality Control Standards

²⁶Al is a certified component of multi-nuclide AMS standard kits (along with ¹⁰Be, ³⁶Cl, and ⁴¹Ca) used for instrument calibration, inter-laboratory comparison, and method validation. The ²⁶Al/²⁷Al ratio standards span concentrations from 10⁻¹⁴ to 10⁻⁷, enabling linearity verification over at least five orders of magnitude [1]. The 1809 keV gamma emission (99.73% intensity) provides a unique, non-destructive quality control signature for verifying ²⁶Al identity and radionuclidic purity prior to AMS target preparation [2].

• [1] Steinhausen, C., et al. (2004). Investigation of the aluminium biokinetics in humans: a 26Al tracer study. Food and Chemical Toxicology, 42(3), 363-371. View Source
• [2] King, S. J., et al. (1997). Determination of Aluminium-26 in Biological Materials by Accelerator Mass Spectrometry. Analyst, 122, 1049-1055. View Source
• [3] Priest, N. D. (2004). The biological behaviour and bioavailability of aluminium in man, with special reference to studies employing aluminium-26 as a tracer: review and study update. Journal of Environmental Monitoring, 6(5), 375-403. View Source